Cas no 4573-50-6 (l-Piperitone)

l-Piperitone structure
l-Piperitone structure
Product Name:l-Piperitone
CAS No:4573-50-6
MF:C10H16O
MW:152.23344
CID:930007
Update Time:2024-02-29

l-Piperitone Chemical and Physical Properties

Names and Identifiers

    • (R)-6-(isopropyl)-3-methylcyclohex-2-en-1-one
    • (-)-Piperitone
    • (R)-(-)-piperitone
    • (6R)-3-methyl-6-(propan-2-yl)cyclohex-2-en-1-one
    • 2-Cyclohexen-1-one, 3-methyl-6-(1-methylethyl)-, (6R)-
    • l-Piperitone
    • MDL: MFCD23380212
    • Inchi: InChI=1S/C10H16O/c1-7(2)9-5-4-8(3)6-10(9)11/h6-7,9H,4-5H2,1-3H3/t9-/m1/s1
    • InChI Key: YSTPAHQEHQSRJD-SECBINFHSA-N
    • SMILES: CC(C)[C@H]1CCC(=CC1=O)C

Computed Properties

  • Exact Mass: 152.12018
  • Monoisotopic Mass: 152.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Density: 0.915
  • Boiling Point: 233°C at 760 mmHg
  • Flash Point: 90.9°C
  • Refractive Index: 1.464
  • PSA: 17.07
  • LogP: 2.56780
  • FEMA: 4200 | L-PIPERITONE

l-Piperitone Pricemore >>

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abcr
AB541095-250mg
(-)-Piperitone, 95%; .
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€91.40 2024-04-17
abcr
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